91-03-2

3-(Dimethylamino)-2-methylpropiophenone

In Stock

• CAS RN:
• 91-03-2

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c1-10(9-13(2)3)12(14)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3

• InChIKey:
• IBKTXALXQACSRE-UHFFFAOYSA-N

• 3-(Dimethylamino)-2-methylpropiophenone, also known as 3-(Dimethylamino)-2-methylpropiophenone, is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.

3-(2-Thien-2-yl-1h-indol-3-yl)propanoic acid

• CAS RN:
• 5691-03-2

• Formula:
• C15H13NO2S

• InChI:
• InChI=1S/C15H13NO2S/c17-14(18)8-7-11-10-4-1-2-5-12(10)16-15(11)13-6-3-9-19-13/h1-6,9,16H,7-8H2,(H,17,18)

• InChIKey:
• ZAUVVUNJKOIMAH-UHFFFAOYSA-N

• 3-(2-Thien-2-yl-1h-indol-3-yl)propanoic acid is a useful research compound. Its molecular formula is C15H13NO2S and its molecular weight is 271.3 g/mol. The purity is usually 95%.

1-Fluoro-7-methoxynaphthalene

In Stock

• CAS RN:
• 13791-03-2

• Formula:
• C11H9FO

• InChI:
• InChI=1S/C11H9FO/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h2-7H,1H3

• InChIKey:
• UEDDMVOEGYUUGI-UHFFFAOYSA-N

• 1-Fluoro-7-methoxynaphthalene is a useful research compound. Its molecular formula is C11H9FO and its molecular weight is 176.19 g/mol. The purity is usually 95%.

1-(Diethylamino)-3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propan-2-ol

In Stock

• CAS RN:
• 296791-03-2

• Formula:
• C14H21N3O3S

• InChI:
• InChI=1S/C14H21N3O3S/c1-3-17(4-2)10-11(18)9-15-14-12-7-5-6-8-13(12)21(19,20)16-14/h5-8,11,18H,3-4,9-10H2,1-2H3,(H,15,16)

• InChIKey:
• RQPGPOAYRPGMJG-UHFFFAOYSA-N

• 1-(Diethylamino)-3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propan-2-ol is a useful research compound. Its molecular formula is C14H21N3O3S and its molecular weight is 311.4. The purity is usually 95%.

Ethyl 4-(3-(4-mesitylthiazol-2-yl)ureido)benzoate

In Stock

• CAS RN:
• 330191-03-2

• Formula:
• C22H23N3O3S

• InChI:
• InChI=1S/C22H23N3O3S/c1-5-28-20(26)16-6-8-17(9-7-16)23-21(27)25-22-24-18(12-29-22)19-14(3)10-13(2)11-15(19)4/h6-12H,5H2,1-4H3,(H2,23,24,25,27)

• InChIKey:
• XCPIFIXWVAGKES-UHFFFAOYSA-N

• Ethyl 4-(3-(4-mesitylthiazol-2-yl)ureido)benzoate is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-oxo-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872591-03-2

• Formula:
• C21H18N6O4

• InChI:
• InChI=1S/C21H18N6O4/c1-13-3-2-4-15(7-13)27-20-19(24-25-27)21(29)26(11-23-20)10-18(28)22-9-14-5-6-16-17(8-14)31-12-30-16/h2-8,11H,9-10,12H2,1H3,(H,22,28)

• InChIKey:
• AESMTGSURMSXEX-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-oxo-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18N6O4 and its molecular weight is 418.413. The purity is usually 95%.

2-Chloro-4-fluorophenyl cyclobutyl ketone

In Stock

• CAS RN:
• 898791-03-2

• Formula:
• C11H10ClFO

• InChI:
• InChI=1S/C11H10ClFO/c12-10-6-8(13)4-5-9(10)11(14)7-2-1-3-7/h4-7H,1-3H2

• InChIKey:
• KAKSWWNSCKOQPH-UHFFFAOYSA-N

• 2-Chloro-4-fluorophenyl cyclobutyl ketone is a useful research compound. Its molecular formula is C11H10ClFO and its molecular weight is 212.65 g/mol. The purity is usually 95%.

Udp-2-fluoro-2-deoxyglucuronic acid

• CAS RN:
• 149091-03-2

• Formula:
• C15H21FN2O17P2

• InChI:
• InChI=1S/C15H21FN2O17P2/c16-6-8(21)9(22)11(13(24)25)33-14(6)34-37(29,30)35-36(27,28)31-3-4-7(20)10(23)12(32-4)18-2-1-5(19)17-15(18)26/h1-2,4,6-12,14,20-23H,3H2,(H,24,25)(H,27,28)(H,29,30)(H,17,19,26)/t4-,6-,7-,8-,9+,10-,11+,12-,14-/m1/s1

• InChIKey:
• ZXGAFQYUWRNMFJ-PCZBHKJPSA-N

• Udp-2-fluoro-2-deoxyglucuronic acid, also known as Udp-2-fluoro-2-deoxyglucuronic acid, is a useful research compound. Its molecular formula is C15H21FN2O17P2 and its molecular weight is 582.28 g/mol. The purity is usually 95%.

3-formyl-3-methylButanoic acid

• CAS RN:
• 1001391-03-2

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c1-6(2,4-7)3-5(8)9/h4H,3H2,1-2H3,(H,8,9)

• InChIKey:
• OIUKJBJURCIFTN-UHFFFAOYSA-N

• 3-formyl-3-methylButanoic acid is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.

Ethyl 2-[(2-fluoropyridin-3-yl)formamido]acetate

Usually In Stock

• CAS RN:
• 1700391-03-2

• Formula:
• C10H11FN2O3

• InChI:
• InChI=1S/C10H11FN2O3/c1-2-16-8(14)6-13-10(15)7-4-3-5-12-9(7)11/h3-5H,2,6H2,1H3,(H,13,15)

• InChIKey:
• DCVRBNUZLUHHLW-UHFFFAOYSA-N

• Ethyl 2-[(2-fluoropyridin-3-yl)formamido]acetate is a useful research compound. Its molecular formula is C10H11FN2O3 and its molecular weight is 226.207. The purity is usually 95%.

tert-butyl N-{[(3,4-difluorophenyl)carbamoyl]methyl}carbamate

In Stock

• CAS RN:
• 1043391-03-2

• Formula:
• C13H16F2N2O3

• InChI:
• InChI=1S/C13H16F2N2O3/c1-13(2,3)20-12(19)16-7-11(18)17-8-4-5-9(14)10(15)6-8/h4-6H,7H2,1-3H3,(H,16,19)(H,17,18)

• InChIKey:
• LYZXPBGRZLCPEG-UHFFFAOYSA-N

• Tert-butyl N-{[(3,4-difluorophenyl)carbamoyl]methyl}carbamate is a useful research compound. Its molecular formula is C13H16F2N2O3 and its molecular weight is 286.27 g/mol. The purity is usually 95%.

3-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

In Stock

• CAS RN:
• 1797091-03-2

• Formula:
• C18H21N3O4

• InChI:
• InChI=1S/C18H21N3O4/c1-12-17(25-16-5-3-2-4-15(16)24-12)18(22)20-13-10-19-21(11-13)14-6-8-23-9-7-14/h2-5,10-12,14,17H,6-9H2,1H3,(H,20,22)

• InChIKey:
• NZNDPHVUIIMMGQ-UHFFFAOYSA-N

• 3-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.

1-(4-(2-Fluoroethyl)piperazin-1-yl)ethanone

In Stock

• CAS RN:
• 1865191-03-2

• Formula:
• C8H15FN2O

• InChI:
• InChI=1S/C8H15FN2O/c1-8(12)11-6-4-10(3-2-9)5-7-11/h2-7H2,1H3

• InChIKey:
• ZUUFGFCTLJVPRA-UHFFFAOYSA-N

• 1-(4-(2-Fluoroethyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C8H15FN2O and its molecular weight is 174.219. The purity is usually 95%.

5-Amino-1-ethylpyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 1894691-03-2

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c1-2-10-5(7)3-4(9-10)6(8)11/h3H,2,7H2,1H3,(H2,8,11)

• InChIKey:
• SDLIQCNHFDHQKN-UHFFFAOYSA-N

• 5-Amino-1-ethylpyrazole-3-carboxamide is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.173. The purity is usually 95%.

6-cyano-N-(4-cyano-6-methylpyridin-2-yl)-N-cyclopropylpyridine-3-sulfonamide

Usually In Stock

• CAS RN:
• 2094591-03-2

• Formula:
• C16H13N5O2S

• InChI:
• InChI=1S/C16H13N5O2S/c1-11-6-12(8-17)7-16(20-11)21(14-3-4-14)24(22,23)15-5-2-13(9-18)19-10-15/h2,5-7,10,14H,3-4H2,1H3

• InChIKey:
• UQXKFDWKHUMEMP-UHFFFAOYSA-N

• 6-cyano-N-(4-cyano-6-methylpyridin-2-yl)-N-cyclopropylpyridine-3-sulfonamide is a useful research compound. Its molecular formula is C16H13N5O2S and its molecular weight is 339.37. The purity is usually 95%.

(5-Bromobenzo[d]thiazol-2-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 2138191-03-2

• Formula:
• C8H8BrClN2S

• InChI:
• InChI=1S/C8H7BrN2S.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H

• InChIKey:
• AZRJEOGMXNTZOF-UHFFFAOYSA-N

• (5-Bromobenzo[d]thiazol-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H8BrClN2S and its molecular weight is 279.58. The purity is usually 95%.